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Compound of Interest

Compound Name: (Des-Ser1)-Cerebellin

CAS No.: 94245-80-4

Cat. No.: B3030680

Get Quote

Executive Summary
The sequence GSAKVAFSAIRSTNH corresponds to (Des-Ser1)-Cerebellin, a bioactive 15-

mer peptide derived from the precursor protein Cbln1.[1] While the full-length 16-mer Cerebellin

(SGSAKVAFSAIRSTNH) is the primary translation product isolated from the cerebellum, the

(Des-Ser1) variant represents a major, biologically active metabolite often co-purified in tissue

extracts.

Verdict: (Des-Ser1)-Cerebellin is not merely a degradation byproduct but a functional

secretagogue. In the adrenal medulla, it exhibits equipotent efficacy to the 16-mer in stimulating

catecholamine release via the cAMP/PKA pathway. For researchers focusing on extraneuronal

signaling (specifically adrenal-pituitary axes), the 15-mer is a validated, stable alternative to the

full-length peptide.

Molecular Identity & Structural Integrity

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3030680#bc-rfq
https://www.benchchem.com/product/b3030680/docs?utm_src=pdf-body#technical-guide-validation-comparative-profiling-of-des-ser1-cerebellin-gsakvafsairstnh
https://www.qyaobio.com/catalog-peptides/cerebellin/
https://www.benchchem.com/product/b3030680/docs?utm_src=pdf-body#technical-guide-validation-comparative-profiling-of-des-ser1-cerebellin-gsakvafsairstnh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before initiating biological assays, the peptide must be validated analytically. The absence of

the N-terminal Serine alters the hydrophobicity profile, necessitating adjusted HPLC retention

windows.

Physicochemical Profile[2]
Feature

(Des-Ser1)-Cerebellin (15-
mer)

Cerebellin (16-mer)

Sequence

H-Gly-Ser-Ala-Lys-Val-Ala-

Phe-Ser-Ala-Ile-Arg-Ser-Thr-

Asn-His-OH

H-Ser-Gly-Ser-Ala-Lys-Val-Ala-

Phe-Ser-Ala-Ile-Arg-Ser-Thr-

Asn-His-OH

Formula C₆₆H₁₀₈N₂₂O₂₁ C₆₉H₁₁₃N₂₃O₂₃

Avg. Molecular Weight 1545.7 Da 1632.8 Da

Isoelectric Point (pI) ~10.1 (Basic) ~10.1 (Basic)

Solubility High (Water/PBS) High (Water/PBS)

Analytical Validation Workflow (DOT Diagram)
The following workflow ensures the distinction between the 15-mer and 16-mer, which often co-

elute in generic gradients.

Crude Peptide
(GSAKVAFSAIRSTNH)

RP-HPLC
C18 Column
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 Gradient 10-40% B ESI-MS Validation
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 Peak Fraction Purity Check
>95% Required

 Mass Confirmed

Click to download full resolution via product page

Figure 1: Analytical validation workflow. Note the specific target m/z for the doubly charged ion

[M+2H]²⁺ is 773.8 for the 15-mer, distinct from 817.4 for the 16-mer.

Comparative Biological Performance
The critical application of this sequence lies in its neuromodulatory and adrenomedullary

functions.
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Adrenal Medulla Secretagogue Activity
Research indicates that the N-terminal Serine is dispensable for secretagogue activity in the

adrenal gland. Both peptides stimulate the release of Norepinephrine (NE) and Epinephrine

(E).[2]

Parameter
(Des-Ser1)-
Cerebellin

Cerebellin (16-mer) Interpretation

EC50 (Catecholamine

Release)
~ 10⁻⁹ M ~ 10⁻⁹ M

Equipotent. The

receptor recognition

site is likely internal or

C-terminal.

Maximal Efficacy
+150-200% over

basal

+150-200% over

basal

Both induce significant

secretion.

Mechanism cAMP-dependent cAMP-dependent
Identical signaling

pathway.

Stability (Serum) Moderate Low

The 15-mer is often

the stable

accumulation product

of 16-mer

degradation.

Mechanistic Pathway (Adrenal Model)[3]
Unlike the cerebellar function (where the protein Cbln1 acts as a synaptic organizer via GluD2),

the peptide acts as a hormone in the adrenal medulla via a Gs-coupled mechanism.
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Figure 2: Signal transduction pathway in adrenal chromaffin cells.[2] The peptide triggers the

cAMP/PKA cascade, leading to calcium-dependent exocytosis.
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Experimental Protocols
To replicate the validation data, follow these standardized protocols.

Peptide Synthesis & Purification[4]
Method: Solid-Phase Peptide Synthesis (SPPS) using Fmoc chemistry.

Resin: Rink Amide resin (for C-terminal amide) or Wang resin (for C-terminal acid). Note:

Native sequence is often free acid, but check specific assay requirements.

Cleavage: 95% TFA, 2.5% TIS, 2.5% H2O for 2 hours.

Purification:

Dissolve crude peptide in 0.1% TFA/Water.[3]

Column: C18 Preparative (e.g., Phenomenex Luna).

Mobile Phase A: 0.1% TFA in H2O.[4]

Mobile Phase B: 0.1% TFA in Acetonitrile.[4][5]

Gradient: 5% B to 60% B over 45 minutes. (Des-Ser1) elutes slightly later or earlier

depending on specific column interaction, but typically close to the 16-mer.

Lyophilize fractions.

Adrenal Slice Secretion Assay
Objective: Verify bioactivity of GSAKVAFSAIRSTNH.

Preparation: Obtain adrenal glands (Rat or Porcine). Decapsulate and slice medullary tissue

(approx. 2mm³).

Equilibration: Suspend slices in Krebs-Ringer bicarbonate buffer (pH 7.4) gassed with 95%

O₂/5% CO₂ at 37°C for 60 mins.

Treatment:
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Control: Buffer only.

Test Group: (Des-Ser1)-Cerebellin (10⁻⁹ to 10⁻⁷ M).[2]

Positive Control: ACTH or 16-mer Cerebellin (10⁻⁷ M).

Incubation: Incubate for 60 minutes.

Quantification: Collect supernatant. Measure Norepinephrine/Epinephrine via HPLC-ECD

(Electrochemical Detection) or ELISA.

Validation Check: Co-incubate with H-89 (PKA inhibitor, 10⁻⁵ M).[2] If activity is abolished,

the mechanism is confirmed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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